Cas no 2171700-57-3 (1-(4-amino-5-fluoropyrimidin-2-yl)azetidine-2-carboxamide)

• Product Name: 1-(4-amino-5-fluoropyrimidin-2-yl)azetidine-2-carboxamide
• CAS No: 2171700-57-3
• MF: C₈H₁₀FN₅O
• MW: 211.196303844452
• CID: 5796534
• PubChem ID: 165507510
• Update Time: 2025-06-08

1-(4-amino-5-fluoropyrimidin-2-yl)azetidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(4-amino-5-fluoropyrimidin-2-yl)azetidine-2-carboxamide
• 2171700-57-3
• EN300-1281048

• Inchi： 1S/C8H10FN5O/c9-4-3-12-8(13-6(4)10)14-2-1-5(14)7(11)15/h3,5H,1-2H2,(H2,11,15)(H2,10,12,13)
• InChI Key： VQMKOUWQHYHUCL-UHFFFAOYSA-N
• SMILES： FC1C=NC(=NC=1N)N1CCC1C(N)=O

Computed Properties

• Exact Mass: 211.08693812g/mol
• Monoisotopic Mass: 211.08693812g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 98.1Ų

Additional information on 1-(4-amino-5-fluoropyrimidin-2-yl)azetidine-2-carboxamide

1-(4-Amino-5-fluoropyrimidin-2-yl)azetidine-2-carboxamide (CAS No. 2171700-57-3): A Comprehensive Overview

1-(4-Amino-5-fluoropyrimidin-2-yl)azetidine-2-carboxamide, identified by the CAS registry number 2171700-57-3, is a chemically synthesized compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of azetidine derivatives, which are four-membered ring structures known for their unique chemical properties and potential applications in drug design. The molecule incorporates a pyrimidine ring substituted with an amino group at position 4 and a fluorine atom at position 5, further connected to an azetidine ring through a carboxamide linkage. This structural arrangement imparts distinctive electronic and steric properties, making it a promising candidate for various biological applications.

Recent advancements in computational chemistry have enabled researchers to predict the bioactivity and pharmacokinetic profiles of this compound with greater accuracy. Studies utilizing molecular docking techniques have revealed that 1-(4-amino-5-fluoropyrimidin-2-yl)azetidine-2-carboxamide exhibits potential binding affinity towards several therapeutic targets, including kinases and proteases. These findings suggest its potential role in the development of novel therapeutic agents for conditions such as cancer, inflammatory diseases, and infectious disorders.

The synthesis of CAS No. 2171700-57-3 involves a multi-step process that typically begins with the preparation of the pyrimidine core. This is followed by functionalization at positions 4 and 5 to introduce the amino and fluorine substituents, respectively. The azetidine ring is then incorporated via nucleophilic substitution or coupling reactions, with careful optimization of reaction conditions to ensure high yield and purity. The final step involves the introduction of the carboxamide group, which enhances the compound's solubility and bioavailability.

One of the most intriguing aspects of this compound is its ability to modulate cellular signaling pathways. Preclinical studies have demonstrated that 1-(4-amino-5-fluoropyrimidin-2-yl)azetidine-2-carboxamide can inhibit key enzymes involved in cell proliferation and survival, thereby inducing apoptosis in cancer cells. This activity has been validated through in vitro assays using various cancer cell lines, including those resistant to conventional chemotherapy.

Moreover, the fluorine atom at position 5 of the pyrimidine ring plays a critical role in stabilizing the molecule's conformation and enhancing its pharmacokinetic properties. Fluorination is a common strategy in drug design to improve drug-like qualities such as lipophilicity and metabolic stability, both of which are essential for successful drug candidates.

Recent research has also explored the potential of this compound as a pro-drug, where it undergoes enzymatic activation within the body to release an active metabolite. This approach not only reduces systemic toxicity but also enhances targeting efficiency, making it particularly appealing for cancer therapy.

In terms of safety assessment, preliminary toxicological studies indicate that CAS No. 2171700-57-3 exhibits low acute toxicity in animal models. However, further investigations are required to evaluate its long-term effects and potential for off-target interactions.

The development of 1-(4-amino-5-fluoropyrimidin-2-yl)azetidine-2-carboxamide represents a significant advancement in medicinal chemistry, showcasing how structural modifications can lead to compounds with enhanced therapeutic potential. As research continues, this compound holds promise as a lead molecule for developing innovative treatments across diverse therapeutic areas.